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Compound of Interest

Compound Name:
Methyl 2-cyclohexyl-2-

hydroxyacetate

CAS No.: 99183-16-1

Cat. No.: B494517 Get Quote

Prepared for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Methyl 2-cyclohexyl-2-
hydroxyacetate, a valuable intermediate in organic synthesis. The document elucidates its

fundamental chemical and physical properties, including its molecular formula and weight. A

detailed, step-by-step synthesis protocol is presented, offering insights into the experimental

choices and reaction mechanisms. This guide is intended to serve as a critical resource for

researchers and professionals engaged in synthetic chemistry and drug development,

providing the necessary data and methodologies to effectively utilize this compound in their

work.

Introduction
Methyl 2-cyclohexyl-2-hydroxyacetate is an organic compound of significant interest in the

field of synthetic chemistry. Its bifunctional nature, possessing both a hydroxyl and an ester

group, makes it a versatile building block for the synthesis of more complex molecules. The

presence of the cyclohexyl moiety also imparts specific steric and electronic properties that can

be exploited in various chemical transformations. This guide aims to provide a detailed

technical resource for the scientific community, covering the essential aspects of this

compound from its basic molecular characteristics to its practical synthesis.
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Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is paramount for its

successful application in research and development. This section outlines the key identifiers

and properties of Methyl 2-cyclohexyl-2-hydroxyacetate.

Property Value Source

Molecular Formula C9H16O3 [1][2]

Molecular Weight 172.22 g/mol [1][2]

IUPAC Name
methyl 2-(2-

hydroxycyclohexyl)acetate
[1]

CAS Number 99183-16-1 [2][3]

These fundamental properties are the cornerstone for any experimental design or theoretical

modeling involving Methyl 2-cyclohexyl-2-hydroxyacetate.

Synthesis of Methyl 2-cyclohexyl-2-hydroxyacetate
The synthesis of Methyl 2-cyclohexyl-2-hydroxyacetate can be efficiently achieved through

the catalytic hydrogenation of its corresponding α-keto ester, Methyl 2-cyclohexyl-2-oxoacetate.

This chemoselective reaction is a robust and reliable method for producing the target

compound in high yields.

Reaction Scheme
The overall transformation involves the reduction of a ketone to a secondary alcohol, as

depicted in the following diagram:

Methyl 2-cyclohexyl-2-oxoacetate Methyl 2-cyclohexyl-2-hydroxyacetate
Catalytic HydrogenationH₂, Ru-MACHO,

NaHCO₃, MeOH

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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